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Documented Quantitative Data on Yuankanin
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Compound Focus: Yuankanin

CAS No.: 77099-20-8

Cat. No.: S547638

The following table summarizes the quantitative information available for Yuankanin from
chemotaxonomic studies. This data is useful for understanding typical concentration ranges and for

comparing samples.

L Average
Scientific . s
Plant Source Concentration Notes Citation
Name
(ng/mL)
Wikstroemia Wikstroemia 562.64 + 76.90 A predominant flavonoid in this
genkwa genkwa species. [1]
Thymelaea Thymelaea Reported as Isolated and characterized, but
tartonraira tartonraira "isolated"” concentration not specified. [2]

Reported Analytical Techniques

While detailed protocols are not available, the identified research makes use of several advanced analytical

techniques for the identification and quantification of Yuankanin.

e Separation and Quantification: Ultra-Performance Liquid Chromatography with UV detection
(UPLC-UV) is a commonly used method. One study used a gradient elution system with acetonitrile
and distilled water to separate Yuankanin from other flavonoids within a 40-minute runtime [1].

e Compound Identification: The structural elucidation of Yuankanin and related compounds typically
relies on spectroscopic methods, including:
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o Nuclear Magnetic Resonance (NMR) [2]
o High-Resolution Mass Spectrometry (HR-MS) [2]
e Supporting Evidence: Techniques like Fourier-Transform Infrared (FT-IR) Spectroscopy are also

employed to confirm functional groups [2].

A Proposed Quality Control Workflow

Based on standard laboratory practice for phytochemical analysis, the overall process for the quality control

of Yuankanin in a plant material would follow the workflow below. This diagram integrates the techniques

mentioned in the literature into a logical sequence.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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for-yuankanin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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